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Compound of Interest

5-(Bromomethyl)thiophene-2-
Compound Name:
carbonitrile

Cat. No.: B144116

Essential Safety and Handling Guide for 5-
(Bromomethyl)thiophene-2-carbonitrile

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for 5-(Bromomethyl)thiophene-2-carbonitrile, including personal protective
equipment, first aid, and disposal procedures.

Chemical Identifier:

e Name: 5-(Bromomethyl)thiophene-2-carbonitrile
e CAS Number: 134135-41-4

e Molecular Formula: CeH4BrNS

Hazard Summary: This compound is classified as toxic if swallowed, in contact with skin, or if
inhaled. It is known to cause serious eye irritation and skin irritation.[1]

Personal Protective Equipment (PPE)

When handling 5-(Bromomethyl)thiophene-2-carbonitrile, the following personal protective
equipment is mandatory to ensure personal safety.
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Equipment Type

Specification

Rationale

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects against splashes and
airborne particles that can
cause serious eye irritation. An
eye bath should be readily

available.[1]

Hand Protection

Chemical-resistant protective

gloves.

Prevents skin contact, as the
substance is toxic upon
absorption through the skin

and causes skin irritation.[1]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. A
NIOSH/MSHA or European
Standard EN 149 approved
respirator may be required if
exposure limits are exceeded
or irritation is experienced. A
self-contained breathing
apparatus must be available

for emergencies.[1][2]

Protects against inhalation of

dust or vapors, which are toxic.

Skin and Body Protection

Protective clothing, such as a

lab coat.

Provides a barrier against

accidental skin contact.[1]

First Aid Measures

Immediate action is critical in the event of exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact )

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[2][3]

Immediately wash off with plenty of water for at
_ least 15 minutes. Remove all contaminated
Skin Contact ) S )
clothing and footwear. If skin irritation persists,

seek medical attention.[1][2]

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

Inhalation o ) ] ] ]
respiration. Seek immediate medical attention.
[31[4]
Do NOT induce vomiting. Rinse mouth with
) water. If the person is conscious, give half a liter
Ingestion

of water to drink. Seek immediate medical
attention.[1][2]

Handling and Storage

e Handling: Use only under a chemical fume hood.[2] Avoid contact with skin, eyes, and
clothing. Do not breathe dust or vapor.[5] Wash hands thoroughly after handling.[3]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2] Store in a
freezer under -20°C, sealed in a dry, dark place.

Disposal Plan

Dispose of 5-(Bromomethyl)thiophene-2-carbonitrile and its containers in accordance with
local, regional, and national regulations. Do not allow the product to enter drains.[6]
Contaminated packaging should be treated as the chemical itself. Consider using a licensed
professional waste disposal service to dispose of this material.

Visual Safety Protocols
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The following diagrams illustrate the essential workflows for safely handling 5-
(Bromomethyl)thiophene-2-carbonitrile.

Safe Handling Workflow for 5-(Bromomethyl)thiophene-2-carbonitrile

Preparation

Review Safety Data Sheet (SDS)

'

Ensure Fume Hood is Operational

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Hangling

Weigh and Handle Chemical
Inside Fume Hood

'

Keep Container Tightly Closed
When Not in Use

Cleanup & Disposal

Decontaminate Work Area

'

Dispose of Waste in
Designated Hazardous Waste Container

'

Remove and Dispose of PPE Properly

'

Wash Hands Thoroughly
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Caption: A workflow for the safe handling of 5-(Bromomethyl)thiophene-2-carbonitrile.

First Aid for 5-(Bromomethyl)thiophene-2-carbonitrile Exposure

Exposure Event

Exposure Occurs

Immedfate Actions

Skin Contact: Eye Contact: Inhalation: Ingestion:
Immediately wash with water for 15+ mins. Immediately flush with water for 15+ mins. Move to fresh air. Rinse mouth.
Remove contaminated clothing. Remove contact lenses. Provide artificial respiration if needed. Do NOT induce vomiting.

\Qefical Attenicp/

Seek Immediate Medical Attention
for ALL Exposure Types

Click to download full resolution via product page

Caption: Immediate first aid procedures for exposure to 5-(Bromomethyl)thiophene-2-
carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 5-
(Bromomethyl)thiophene-2-carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144116#personal-protective-equipment-for-handling-
5-bromomethyl-thiophene-2-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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